Cas no 202466-77-1 (Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl]-)

• Product Name: Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl]-
• CAS No: 202466-77-1
• MF: C₁₃H₁₇N₅O₂S
• MW: 307.371380567551
• CID: 2730720
• Update Time: 2025-05-20

Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl]-
• Ro 63-0563
• Ro-63-0563
• Ro63-0563

• Inchi： 1S/C13H17N5O2S/c1-15-12-7-10(8-13(16-2)17-12)18-21(19,20)11-5-3-9(14)4-6-11/h3-8H,14H2,1-2H3,(H3,15,16,17,18)
• InChI Key： PTFNKZLSFWJYFJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=C(NC)N=C(NC)C=2)(=O)=O)=CC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl]-

Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl]

The compound Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl], with the CAS number 202466-77-1, is a highly specialized organic chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are well-known for their diverse applications in drug design and development. The structure of this compound is characterized by a benzenesulfonamide moiety attached to a pyridine ring substituted with amino groups at specific positions. This unique structural arrangement imparts distinctive chemical and biological properties to the molecule.

Recent advancements in computational chemistry and molecular modeling have shed light on the potential therapeutic applications of Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl]. Researchers have employed state-of-the-art techniques such as molecular docking and quantum mechanics to explore its binding affinity towards various biological targets. These studies suggest that the compound exhibits strong interactions with key enzymes and receptors involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways without inducing significant cytotoxicity. Preclinical studies conducted in vitro have demonstrated its efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, animal model experiments have revealed that Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl] can reduce inflammation-induced tissue damage without adverse side effects. These findings underscore its potential as a novel therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

The synthesis of Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring via cyclization reactions and subsequent substitution reactions to introduce the sulfonamide group. Recent optimizations in these processes have significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

In addition to its therapeutic potential, Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl] has also been explored for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have investigated its ability to act as a charge transport material in organic photovoltaic devices, where it has shown promising performance in terms of electron mobility and stability.

From an environmental perspective, understanding the degradation pathways of Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl] is crucial for assessing its environmental impact. Recent studies have employed advanced analytical techniques such as LC-MS/MS to monitor its degradation under various environmental conditions. These studies indicate that the compound undergoes rapid hydrolysis under alkaline conditions, suggesting that it may not persist long-term in aquatic environments.

In conclusion, Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyridinyl] (CAS No. 202466-77-1) is a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and technology.